Cas no 1805307-30-5 (4-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805307-30-5
• MF: C₁₀H₅ClF₆N₂O
• MW: 318.602922201157
• CID: 4812601
• Update Time: 2025-06-13

4-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H5ClF6N2O/c11-3-5-7(20-10(15,16)17)4-19-6(1-2-18)8(5)9(12,13)14/h4H,1,3H2
• InChI Key： ARLDDWSOKCQARN-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(CC#N)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 4-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 4-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805307-30-5)

4-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile, with the CAS number 1805307-30-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The unique structural features of this molecule, including its chloromethyl, trifluoromethoxy, and trifluoromethyl substituents, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms in its structure not only enhances its lipophilicity but also contributes to its metabolic stability, which are critical factors in drug design. Recent studies have highlighted the role of fluorinated pyridines in enhancing the efficacy and selectivity of drugs targeting various diseases, including cancer and infectious disorders.

In the realm of drug discovery, the chloromethyl group serves as a valuable handle for further functionalization, allowing chemists to attach diverse molecular fragments through nucleophilic addition reactions. This property has been exploited in the synthesis of complex molecules that mimic natural bioactive compounds. For instance, researchers have utilized derivatives of this compound to develop inhibitors of key enzymes involved in cancer cell proliferation and metabolism.

The trifluoromethoxy group adds another layer of complexity to the molecule, influencing both its electronic properties and its interaction with biological targets. Fluoro-substituents are known to modulate the pharmacokinetic profile of drugs by affecting their solubility, permeability, and metabolic clearance. In particular, trifluoromethoxy groups have been shown to improve the binding affinity of small molecule drugs to their protein targets, leading to more potent and durable therapeutic effects.

The combination of these substituents in 4-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile makes it an attractive building block for medicinal chemists. Its structural motifs are reminiscent of several FDA-approved drugs that have demonstrated clinical efficacy in treating a variety of conditions. By leveraging this compound as a starting point, researchers can explore new chemical space and identify novel therapeutic candidates.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that modifications at the chloromethyl, trifluoromethoxy, and trifluoromethyl positions can significantly alter the binding mode of the molecule to biological targets. These insights have guided the design of optimized derivatives with improved pharmacological properties. For example, virtual screening techniques have been employed to identify analogs that exhibit higher selectivity for specific enzymes or receptors.

The role of this compound in academic research has also been underscored by its use in developing new synthetic methodologies. The unique reactivity of its functional groups has enabled chemists to explore innovative synthetic pathways that would be otherwise inaccessible. Such methodologies not only contribute to the efficient synthesis of known drugs but also open avenues for discovering new bioactive molecules.

In conclusion, 4-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805307-30-5) represents a promising scaffold for drug discovery and development. Its structural features and reactivity make it a valuable tool for medicinal chemists seeking to design novel therapeutic agents with improved efficacy and selectivity. As research in this field continues to evolve, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.